98-16-8

3-(Trifluoromethyl)aniline

In Stock

• CAS RN:
• 98-16-8

• Formula:
• C7H6F3N

• InChI:
• InChI=1S/C7H6F3N/c8-7(9,10)5-2-1-3-6(11)4-5/h1-4H,11H2

• InChIKey:
• VIUDTWATMPPKEL-UHFFFAOYSA-N

• 3-trifluoromethylaniline appears as a colorless liquid with a fishlike odor. Insoluble in water and denser than water. Toxic by ingestion and inhalation. Used to make dyes and pharmaceuticals.

N-Hydroxybenzimidoyl chloride

In Stock

• CAS RN:
• 698-16-8

• Formula:
• C7H6ClNO

• InChI:
• InChI=1S/C7H6ClNO/c8-7(9-10)6-4-2-1-3-5-6/h1-5,10H/b9-7-

• InChIKey:
• GYHKODORJRRYBU-CLFYSBASSA-N

• N-Hydroxybenzimidoyl chloride is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58 g/mol. The purity is usually 95%.

(R)-Lavandulol

In Stock

• CAS RN:
• 498-16-8

• Formula:
• C10H18O

• InChI:
• InChI=1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h5,10-11H,3,6-7H2,1-2,4H3/t10-/m0/s1

• InChIKey:
• CZVXBFUKBZRMKR-JTQLQIEISA-N

• (R)-lavandulol is a lavandulol. It is an enantiomer of a (S)-lavandulol.

5-Amino-2-methyloxazole-4-carbonitrile

In Stock

• CAS RN:
• 5098-16-8

• Formula:
• C5H5N3O

• InChI:
• InChI=1S/C5H5N3O/c1-3-8-4(2-6)5(7)9-3/h7H2,1H3

• InChIKey:
• OVIXKBXQNCJGDG-UHFFFAOYSA-N

• 5-Amino-2-methyloxazole-4-carbonitrile is a useful research compound. Its molecular formula is C5H5N3O and its molecular weight is 123.11 g/mol. The purity is usually 95%.

Prebetanin

• CAS RN:
• 13798-16-8

• Formula:
• C24H26N2O16S

• InChI:
• InChI=1S/C24H26N2O16S/c27-15-7-13-10(6-16(15)41-24-20(30)19(29)18(28)17(42-24)8-40-43(37,38)39)5-14(23(35)36)26(13)2-1-9-3-11(21(31)32)25-12(4-9)22(33)34/h1-3,6-7,12,14,17-20,24,28-30H,4-5,8H2,(H5,27,31,32,33,34,35,36,37,38,39)/t12-,14+,17-,18-,19+,20-,24-/m1/s1

• InChIKey:
• OZXPZOHWSFDUDY-RYGANQNKSA-N

• Prebetanin is a glycoside and a betalain. It derives from a betanidin.

Tert-butyl 5-oxo-7-phenyl-1,4-diazepane-1-carboxylate

In Stock

• CAS RN:
• 220898-16-8

• Formula:
• C16H22N2O3

• InChI:
• InChI=1S/C16H22N2O3/c1-16(2,3)21-15(20)18-10-9-17-14(19)11-13(18)12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,17,19)

• InChIKey:
• OSBULKKZPYXARS-UHFFFAOYSA-N

• Tert-butyl 5-oxo-7-phenyl-1,4-diazepane-1-carboxylate is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2-(difluoromethoxy)benzylidene)propanehydrazide

In Stock

• CAS RN:
• 398998-16-8

• Formula:
• C28H30F2N4O2

• InChI:
• InChI=1S/C28H30F2N4O2/c29-28(30)36-25-14-8-7-13-24(25)21-31-32-26(35)15-16-33-17-19-34(20-18-33)27(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1-14,21,27-28H,15-20H2,(H,32,35)/b31-21+

• InChIKey:
• PREDHTRADGTWNB-NJZRLIGZSA-N

• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2-(difluoromethoxy)benzylidene)propanehydrazide is a useful research compound. Its molecular formula is C28H30F2N4O2 and its molecular weight is 492.571. The purity is usually 95%.

2-(2-methoxyphenyl)-5-methyl-7-phenyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-16-8

• Formula:
• C25H22N6O2

• InChI:
• InChI=1S/C25H22N6O2/c1-16-21(24(32)28-18-11-8-14-26-15-18)22(17-9-4-3-5-10-17)31-25(27-16)29-23(30-31)19-12-6-7-13-20(19)33-2/h3-15,22H,1-2H3,(H,28,32)(H,27,29,30)

• InChIKey:
• KMCHZWWFIAJDOZ-UHFFFAOYSA-N

• 2-(2-methoxyphenyl)-5-methyl-7-phenyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C25H22N6O2 and its molecular weight is 438.491. The purity is usually 95%.

8-(4-Ethoxybenzoyl)-6-[(3-fluorophenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one

In Stock

• CAS RN:
• 872198-16-8

• Formula:
• C27H22FNO5

• InChI:
• InChI=1S/C27H22FNO5/c1-2-32-20-8-6-18(7-9-20)26(30)22-16-29(15-17-4-3-5-19(28)12-17)23-14-25-24(33-10-11-34-25)13-21(23)27(22)31/h3-9,12-14,16H,2,10-11,15H2,1H3

• InChIKey:
• IXJKWMKFPWYAQV-UHFFFAOYSA-N

• 8-(4-Ethoxybenzoyl)-6-[(3-fluorophenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one is a useful research compound. Its molecular formula is C27H22FNO5 and its molecular weight is 459.473. The purity is usually 95%.

2-((3-(2-(4-methylphenylsulfonamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

In Stock

• CAS RN:
• 872998-16-8

• Formula:
• C20H21N7O3S3

• InChI:
• InChI=1S/C20H21N7O3S3/c1-13-3-5-15(6-4-13)33(29,30)21-10-9-17-25-24-16-7-8-19(26-27(16)17)31-12-18(28)23-20-22-14(2)11-32-20/h3-8,11,21H,9-10,12H2,1-2H3,(H,22,23,28)

• InChIKey:
• DBYYTFNWHAGZCE-UHFFFAOYSA-N

• 2-((3-(2-(4-methylphenylsulfonamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H21N7O3S3 and its molecular weight is 503.61. The purity is usually 95%.

Ethyl 2-[(4-acetylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Usually In Stock

• CAS RN:
• 937598-16-8

• Formula:
• C15H13F3N2O3S

• InChI:
• InChI=1S/C15H13F3N2O3S/c1-3-23-13(22)11-12(15(16,17)18)20-14(24-11)19-10-6-4-9(5-7-10)8(2)21/h4-7H,3H2,1-2H3,(H,19,20)

• InChIKey:
• PMKREJKQQLQPCP-UHFFFAOYSA-N

• Ethyl 2-[(4-acetylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C15H13F3N2O3S and its molecular weight is 358.34. The purity is usually 95%.

2-methyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953998-16-8

• Formula:
• C19H24N2OS

• InChI:
• InChI=1S/C19H24N2OS/c1-15-5-2-3-7-18(15)19(22)20-13-16-8-10-21(11-9-16)14-17-6-4-12-23-17/h2-7,12,16H,8-11,13-14H2,1H3,(H,20,22)

• InChIKey:
• CVQFDEJDNFCVFT-UHFFFAOYSA-N

• 2-methyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H24N2OS and its molecular weight is 328.47. The purity is usually 95%.

(6-Amino-2,3-difluorophenyl)methanol

In Stock

• CAS RN:
• 144298-16-8

• Formula:
• C7H7F2NO

• InChI:
• InChI=1S/C7H7F2NO/c8-5-1-2-6(10)4(3-11)7(5)9/h1-2,11H,3,10H2

• InChIKey:
• GWSVVTULQNFWAU-UHFFFAOYSA-N

• (6-Amino-2,3-difluorophenyl)methanol, also known as (6-Amino-2,3-difluorophenyl)methanol, is a useful research compound. Its molecular formula is C7H7F2NO and its molecular weight is 159.13 g/mol. The purity is usually 95%.

6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine

In Stock

• CAS RN:
• 1250898-16-8

• Formula:
• C11H16ClN3O

• InChI:
• InChI=1S/C11H16ClN3O/c1-8-13-10(12)7-11(14-8)15(2)9-3-5-16-6-4-9/h7,9H,3-6H2,1-2H3

• InChIKey:
• YLSGPOAGFFOKQL-UHFFFAOYSA-N

• 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H16ClN3O and its molecular weight is 241.72 g/mol. The purity is usually 95%.

2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]-N-(3-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 1001798-16-8

• Formula:
• C19H21N5O3

• InChI:
• InChI=1S/C19H21N5O3/c1-12-9-18(26)23(19(20-12)24-14(3)8-13(2)22-24)11-17(25)21-15-6-5-7-16(10-15)27-4/h5-10H,11H2,1-4H3,(H,21,25)

• InChIKey:
• ZWYPZLJQJVIPJE-UHFFFAOYSA-N

• 2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H21N5O3 and its molecular weight is 367.409. The purity is usually 95%.

1-(3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-3-(4-(methylthio)phenyl)propan-1-one

In Stock

• CAS RN:
• 1797698-16-8

• Formula:
• C18H21NO4S2

• InChI:
• InChI=1S/C18H21NO4S2/c1-24-16-7-4-14(5-8-16)6-9-18(20)19-11-17(12-19)25(21,22)13-15-3-2-10-23-15/h2-5,7-8,10,17H,6,9,11-13H2,1H3

• InChIKey:
• RKJKYELJEZOTBY-UHFFFAOYSA-N

• 1-(3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)-3-(4-(methylthio)phenyl)propan-1-one is a useful research compound. Its molecular formula is C18H21NO4S2 and its molecular weight is 379.49. The purity is usually 95%.

Ethyl 1-((chlorosulfonyl)methyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate

In Stock

• CAS RN:
• 2230798-16-8

• Formula:
• C11H17ClO5S

• InChI:
• InChI=1S/C11H17ClO5S/c1-4-16-8(13)11-5-10(6-11,7-18(12,14)15)17-9(11,2)3/h4-7H2,1-3H3

• InChIKey:
• OUUPGOPBDRYEAX-UHFFFAOYSA-N

• Ethyl 1-((chlorosulfonyl)methyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a useful research compound. Its molecular formula is C11H17ClO5S and its molecular weight is 296.76. The purity is usually 95%.

2-(3,4-Dimethyl-2,3-dihydro-1H-inden-1-yl)propan-1-amine

Usually In Stock

• CAS RN:
• 2248298-16-8

• Formula:
• C14H21N

• InChI:
• InChI=1S/C14H21N/c1-9-5-4-6-12-13(11(3)8-15)7-10(2)14(9)12/h4-6,10-11,13H,7-8,15H2,1-3H3

• InChIKey:
• GPVYOVKDTYIDAF-UHFFFAOYSA-N

• 2-(3,4-Dimethyl-2,3-dihydro-1H-inden-1-yl)propan-1-amine is a useful research compound. Its molecular formula is C14H21N and its molecular weight is 203.329. The purity is usually 95%.

[1-[3-(Prop-2-enoylamino)propanoyl]piperidin-2-yl]methyl N-methylcarbamate

Usually In Stock

• CAS RN:
• 2361698-16-8

• Formula:
• C14H23N3O4

• InChI:
• InChI=1S/C14H23N3O4/c1-3-12(18)16-8-7-13(19)17-9-5-4-6-11(17)10-21-14(20)15-2/h3,11H,1,4-10H2,2H3,(H,15,20)(H,16,18)

• InChIKey:
• VLWZOVMIWGUPAB-UHFFFAOYSA-N

• [1-[3-(Prop-2-enoylamino)propanoyl]piperidin-2-yl]methyl N-methylcarbamate is a useful research compound. Its molecular formula is C14H23N3O4 and its molecular weight is 297.355. The purity is usually 95%.

3-Benzyl-1-methyl-1-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]urea

Usually In Stock

• CAS RN:
• 2379998-16-8

• Formula:
• C22H22N8O

• InChI:
• InChI=1S/C22H22N8O/c1-28(22(31)24-12-16-6-3-2-4-7-16)18-14-29(15-18)20-10-9-19-25-26-21(30(19)27-20)17-8-5-11-23-13-17/h2-11,13,18H,12,14-15H2,1H3,(H,24,31)

• InChIKey:
• AHDZYZJIBGVDMT-UHFFFAOYSA-N

• 3-Benzyl-1-methyl-1-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]urea is a useful research compound. Its molecular formula is C22H22N8O and its molecular weight is 414.473. The purity is usually 95%.

(E)-N-Hydroxybenzimidoyl chloride

• CAS RN:
• 698-16-8; 81745-44-0

• Formula:
• C7H6ClNO

• InChI:
• InChI=1S/C7H6ClNO/c8-7(9-10)6-4-2-1-3-5-6/h1-5,10H/b9-7+

• InChIKey:
• GYHKODORJRRYBU-VQHVLOKHSA-N

• (E)-N-Hydroxybenzimidoyl chloride is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58. The purity is usually 95%.